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Compound of Interest

Compound Name: Phenylisoserine

Cat. No.: B1258129

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This document provides essential safety and logistical
information for managing Phenylisoserine in a laboratory setting. Due to a lack of specific
guantitative toxicity and exposure data for Phenylisoserine, a precautionary approach is
recommended, treating it as a potentially hazardous substance. The following procedures are
based on best practices for handling powdered chemicals and aromatic amino acids.

Quantitative Data Summary

Limited quantitative safety data is available for Phenylisoserine. The following table
summarizes its known physical and chemical properties. For toxicological and exposure limits,
data is currently unavailable.
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Property Value Reference

Physical & Chemical

Properties

Molecular Formula CoH11NOs [1]
Molecular Weight 181.19 g/mol [1]
Appearance Solid (powder)

) ) 169-172 °C (for N-Benzoyl-
Melting Point ) ) [2]
(2R,3S)-3-phenylisoserine)

Toxicological Data

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity
(LC50)

Data not available

Occupational Exposure Limits

Permissible Exposure Limit

Data not available [3]
(PEL)

Threshold Limit Value (TLV) Data not available [3]

Essential Safety and Handling Protocol

This protocol outlines the necessary steps for the safe handling of Phenylisoserine, from
preparation to disposal, to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling Phenylisoserine.[3][4][5]

o Eye and Face Protection: Wear tightly fitting safety goggles with side shields.[3] A face shield
should be worn in situations with a higher risk of splashes.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylisoserine_-_2R_3S
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylisoserine_-_2R_3S
https://www.sigmaaldrich.com/US/en/product/aldrich/444375
https://www.echemi.com/sds/2r-3s-3-phenylisoserine-methyl-ester-pd180521123481.html
https://www.echemi.com/sds/2r-3s-3-phenylisoserine-methyl-ester-pd180521123481.html
https://www.benchchem.com/product/b1258129?utm_src=pdf-body
https://www.benchchem.com/product/b1258129?utm_src=pdf-body
https://www.echemi.com/sds/2r-3s-3-phenylisoserine-methyl-ester-pd180521123481.html
https://www.chemicalbook.com/msds/ethyl-2r-3s-n-benzoyl-3-phenylisoserine-ester.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.echemi.com/sds/2r-3s-3-phenylisoserine-methyl-ester-pd180521123481.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Hand Protection: Chemical-resistant gloves are required.[3][4] Nitrile gloves are a common
choice for handling powdered chemicals, but it is crucial to inspect them for any signs of
degradation before and during use.[6][7][8][9] Change gloves immediately if they become
contaminated.

o Body Protection: A lab coat must be worn and fully buttoned.[5] For tasks with a higher risk of
exposure, a chemical-resistant apron or suit is recommended. Ensure that shoes are closed-
toe.

o Respiratory Protection: All handling of Phenylisoserine powder should be conducted within
a certified chemical fume hood to avoid the generation of dust and aerosols.[3][4][5][6] If
there is a risk of inhalation exposure outside of a fume hood, a NIOSH-approved respirator
with an appropriate particulate filter should be used.

Operational Plan: Step-by-Step Guidance

2.1. Preparation and Weighing:

Designate a specific area within a chemical fume hood for handling Phenylisoserine.

Before starting, ensure all necessary equipment, including a calibrated scale, weighing
paper, spatulas, and waste containers, are within the fume hood.

Handle the container with care to avoid generating dust.

Slowly open the container and carefully weigh the desired amount of Phenylisoserine on
weighing paper.

2.2. Dissolving and Transferring:

e When dissolving the powder, add the solvent to the vessel containing the Phenylisoserine
slowly to prevent splashing.

o If transferring the solution, use appropriate and clean glassware.
 All transfers should be performed within the fume hood.

2.3. Spill Management:
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 In the event of a small spill within the fume hood, carefully collect the powder with absorbent
paper and place it in a sealed container for hazardous waste disposal.

o For larger spills, evacuate the area and follow your institution's emergency procedures.
e Do not dry sweep spilled powder as this can generate dust.[6]

2.4. Storage:

o Store Phenylisoserine in a tightly sealed, clearly labeled container.[3][10]

» Keep the container in a cool, dry, and well-ventilated area, segregated from incompatible
materials.[3][10]

Disposal Plan

o Solid Waste: All solid waste contaminated with Phenylisoserine, including weighing paper,
gloves, and absorbent materials, must be placed in a clearly labeled, sealed hazardous
waste container.

» Liquid Waste: Solutions containing Phenylisoserine should be collected in a designated,
labeled hazardous waste container. Do not pour any solutions containing Phenylisoserine
down the drain.[5]

» Disposal Method: Dispose of all hazardous waste through your institution's environmental
health and safety office, following all local, state, and federal regulations.

Experimental Workflow

The following diagram illustrates the logical flow for the safe handling of Phenylisoserine in a
laboratory setting.
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Caption: Workflow for Safe Handling of Phenylisoserine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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